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Compound of Interest

Compound Name: MMV006833

Cat. No.: B4714636

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with MMV006833. The following procedures are
designed to ensure the safe handling, use, and disposal of this potent antimalarial compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of MMV006833 is presented below.

Property Value

] 2-(cyclohexylamino)-N-(4-chloro-2-methyl-5-
Chemical Name o )
(pyrrolidin-1-ylsulfonyl)benzyl)acetamide

Molecular Formula C19H27CIN204S
Molecular Weight 414.95 g/mol
CAS Number 701253-55-6
Appearance Solid powder

Store at room temperature. Refer to the
Storage Certificate of Analysis for specific storage

conditions.

Personal Protective Equipment (PPE)
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Due to the potent nature of MMV006833, a comprehensive approach to personal protection is

mandatory. The following PPE should be worn at all times when handling the compound,

particularly in its powdered form.

PPE Category Item

Specifications

Hand Protection Disposable Gloves

Nitrile gloves are
recommended due to their
resistance to a variety of
chemicals. Double gloving is
advised when handling the

solid compound.

Body Protection Lab Coat

A dedicated, disposable or
professionally laundered lab
coat should be worn over

personal clothing.

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles that
provide a complete seal
around the eyes are required.
A face shield may be worn
over goggles for additional

protection.

Respiratory Protection Respirator

For handling larger quantities
of powder or when there is a
risk of aerosolization, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.

Foot Protection Shoe Covers

Disposable shoe covers
should be worn in the
designated handling area and

removed before exiting.
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Operational Plan: Handling and Reconstitution

Adherence to a strict operational plan is critical to minimize exposure and ensure experimental
accuracy.

1. Preparation and Engineering Controls:

 All work with solid MMV006833 should be conducted in a certified chemical fume hood or a
ventilated balance safety enclosure to minimize inhalation exposure.[1]

e The work area should be clean and free of clutter.

o Prepare all necessary materials, including the compound, solvent, vials, and pipettes, before
starting.

» Ensure a chemical spill kit is readily accessible.

2. Weighing the Compound:

+ Handle the solid compound with care to avoid generating dust. Use gentle scooping motions.
o Weigh the desired amount of MMV006833 in a tared, sealed container within the fume hood.
3. Reconstitution Protocol:

e Slowly add the desired solvent (e.g., DMSO) to the solid MMV006833 to the desired stock
concentration.

o Cap the vial securely and vortex gently until the solid is completely dissolved.
¢ Visually inspect the solution to ensure there are no undissolved particulates.

o Label the stock solution clearly with the compound name, concentration, solvent, and date of
preparation.

4. Aliquoting and Storage:
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e Itis recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.

o Store the aliquots at the recommended temperature, typically -20°C or -80°C, in tightly

sealed vials.

Disposal Plan

MMV006833 and any materials that come into contact with it must be disposed of as

hazardous chemical waste.

Waste Type

Disposal Procedure

Solid MMV006833

Collect in a clearly labeled, sealed, and
puncture-resistant container for hazardous

waste.

Contaminated Labware (e.g., pipette tips, vials)

Dispose of in a designated hazardous waste

container.

Ligquid Waste (e.g., unused stock solutions)

Collect in a sealed, leak-proof container labeled
as hazardous waste. Do not pour down the

drain.

Contaminated PPE (e.g., gloves, shoe covers)

Dispose of in a designated hazardous waste

container immediately after use.

General Disposal Guidelines:

¢ All hazardous waste must be collected by a licensed hazardous waste management

company for high-temperature incineration.

e Never dispose of MMV006833 or its waste in the regular trash or down the sink.

o For empty chemical containers, the first rinse with a solvent should be collected as

hazardous waste.

Biological Activity and Mechanism of Action

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/product/b4714636?utm_src=pdf-body
https://www.benchchem.com/product/b4714636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4714636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

MMVO006833 is an antimalarial agent that targets the lipid-transfer protein PISTART1 in
Plasmodium falciparum.[2] This inhibition disrupts the development of the parasite at the ring
stage.[2]

Mechanism of Action of MMV006833
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Caption: Mechanism of action of MMV006833.

Experimental Workflow

The following diagram outlines the general workflow for handling and using MMV006833 in a
laboratory setting.
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Experimental Workflow for Handling MMV006833
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Caption: General workflow for MMV006833 han

dling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mmv006833]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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